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Compound of Interest

Compound Name: IQ 1

Cat. No.: B2443524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IQ 1 is a cell-permeable tetrahydroisoquinolinylidene compound that acts as a modulator of the

Wnt/β-catenin signaling pathway.[1][2] It functions by selectively inhibiting p300-dependent β-

catenin signaling.[3] Specifically, IQ 1 binds to the PR72/130 subunit of protein phosphatase 2A

(PP2A), which in turn decreases the phosphorylation of the β-catenin coactivator p300.[3][4]

This action reduces the affinity of p300 for β-catenin, thereby inhibiting the β-catenin/p300

interaction while promoting β-catenin/CBP (CREB-binding protein) mediated transcription.[3]

This mechanism is crucial for maintaining the pluripotency of embryonic stem cells (ESCs) in

long-term, Wnt-dependent cultures and preventing their spontaneous differentiation.[4][5][6]

Compound Properties and Data
A summary of the key properties, solubility, and recommended storage conditions for IQ 1 is

provided below.

Table 1: Compound Specifications
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Property Value

Chemical Name

2-[2-(4-acetylphenyl)diazenyl]-2-(3,4-dihydro-

3,3-dimethyl-1(2H)-isoquinolinylidene)-

acetamide

CAS Number 331001-62-8[3]

Molecular Formula C₂₁H₂₂N₄O₂[1][3]

Molecular Weight 362.4 g/mol [1]

Appearance Crystalline solid[1][5], Orange solid[2]

Purity ≥95-98%[1][2][3]

Table 2: Solubility Data

Solvent Solubility

DMSO (Dimethyl sulfoxide) 25 mg/mL[1] to 50 mg/mL[2]

DMF (Dimethylformamide) 30 mg/mL[1]

Ethanol 10 mg/mL[1]

Table 3: Storage and Stability

Condition Recommendation

Solid Form Storage

Store at -20°C for long-term stability.[1][5] Some

suppliers note storage at 2-8°C is also

acceptable.[2]

Solution Storage

Prepare stock solutions in a suitable solvent

(e.g., DMSO) and store in aliquots at -20°C or

-80°C. Avoid repeated freeze-thaw cycles.

Long-term Stability
Stable for ≥ 4 years when stored correctly as a

solid at -20°C.[1]
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Mechanism of Action: Signaling Pathway
IQ 1 modulates the Wnt signaling pathway by influencing the choice of transcriptional co-

activator (p300 vs. CBP) for β-catenin. The diagram below illustrates this mechanism.
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Caption: Mechanism of IQ 1 in the Wnt/β-catenin signaling pathway.

Experimental Protocols
The following protocols provide detailed methodologies for preparing IQ 1 solutions for

experimental use. High-purity solvents are recommended for all procedures.

Protocol 1: Preparation of a Concentrated Stock
Solution (e.g., 10 mM in DMSO)
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This protocol describes how to prepare a 10 mM stock solution, which is a common starting

concentration for subsequent dilutions.

Materials:

IQ 1 compound (MW: 362.4 g/mol )

High-purity Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance and micropipettes

Procedure:

Calculation: Determine the mass of IQ 1 needed. To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 362.4 g/mol × 1000 mg/g = 3.624 mg

Weighing: Carefully weigh out 3.624 mg of IQ 1 powder and place it into a sterile vial.

Dissolving: Add 1 mL of pure DMSO to the vial containing the IQ 1 powder.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

The solution should be clear and free of particulates. Gentle warming in a 37°C water bath

can aid dissolution if necessary.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C to maintain stability and prevent contamination. Avoid

repeated freeze-thaw cycles.
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Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol explains how to dilute the concentrated stock solution into a final working solution

for treating cells. It is critical to ensure the final concentration of the solvent (DMSO) is not toxic

to the cells, typically below 0.5%, and ideally below 0.1%.[7]

Materials:

10 mM IQ 1 stock solution in DMSO (from Protocol 1)

Pre-warmed, sterile cell culture medium appropriate for your cell line

Sterile tubes and micropipettes

Procedure:

Thawing: Remove one aliquot of the 10 mM IQ 1 stock solution from the freezer and allow it

to thaw completely at room temperature.

Dilution Calculation (Example for a 10 µM final concentration):

Use the formula: C₁V₁ = C₂V₂

C₁ = Concentration of stock solution (10 mM = 10,000 µM)

V₁ = Volume of stock solution needed (?)

C₂ = Desired final concentration (10 µM)

V₂ = Final volume of media (e.g., 10 mL)

V₁ = (C₂V₂) / C₁ = (10 µM × 10 mL) / 10,000 µM = 0.01 mL = 10 µL

Preparation:

Add 10 µL of the 10 mM IQ 1 stock solution to 10 mL of pre-warmed cell culture medium.
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Mix immediately and thoroughly by gentle pipetting or inverting the tube to prevent

precipitation of the compound.[8]

Vehicle Control: Prepare a vehicle control by adding the same volume of pure DMSO to an

equivalent volume of cell culture medium (e.g., 10 µL of DMSO in 10 mL of media). This

ensures that any observed effects are due to the compound and not the solvent.

Application: Remove the existing medium from your cell culture plates and replace it with the

medium containing the final concentration of IQ 1 or the vehicle control.

Experimental Workflow Overview
The following diagram provides a visual summary of the workflow for preparing IQ 1 for cell

culture experiments.
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Caption: Workflow for preparing IQ 1 from solid to working solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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